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Compound of Interest

Compound Name: Isogentisin

CAS No.: 491-64-5

Cat. No.: B1672239

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

Isogentisin, a naturally occurring xanthone with potential pharmacological applications. The

following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-

Visible (UV-Vis) spectral properties, along with the experimental protocols for obtaining these

data.

Spectroscopic Data Summary
The quantitative spectroscopic data for Isogentisin are summarized in the tables below for

easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Data (500 MHz, DMSO-d₆)
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

12.91 s - 1-OH

10.89 s - 3-OH

7.49 d 8.8 H-5

7.02 dd 8.8, 2.6 H-6

6.94 d 2.6 H-8

6.34 d 2.1 H-4

6.18 d 2.1 H-2

3.87 s - 7-OCH₃

¹³C NMR Data (125 MHz, DMSO-d₆)
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Chemical Shift (δ) ppm Assignment

180.3 C-9

163.9 C-1

161.7 C-3

157.1 C-4a

154.9 C-10a

149.2 C-7

121.8 C-5

115.1 C-6

108.5 C-8a

102.1 C-8

98.6 C-4

94.2 C-2

56.0 7-OCH₃

Infrared (IR) Spectroscopy
The IR spectrum of Isogentisin, typically recorded as a KBr pellet, exhibits characteristic

absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹) Description

3410 O-H stretching (phenolic)

1655 C=O stretching (γ-pyrone)

1620, 1580, 1485 C=C stretching (aromatic)

1280, 1160 C-O stretching (ether and phenol)

830 C-H out-of-plane bending
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Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV-Vis spectrum of Isogentisin in methanol displays absorption maxima characteristic of

the xanthone chromophore.

Wavelength (λmax) nm

238

258

315

380

Experimental Protocols
Detailed methodologies for the spectroscopic analysis of Isogentisin are provided below.

These protocols are based on standard practices for the analysis of natural products.

NMR Spectroscopy
Sample Preparation:

Accurately weigh approximately 5-10 mg of purified Isogentisin.

Dissolve the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

Instrument Parameters:

Spectrometer: 500 MHz NMR Spectrometer

Solvent: DMSO-d₆

Temperature: 298 K

¹H NMR:
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Pulse Program: Standard single-pulse sequence

Number of Scans: 16-32

Relaxation Delay: 1.0 s

Spectral Width: -2 to 14 ppm

¹³C NMR:

Pulse Program: Proton-decoupled single-pulse sequence

Number of Scans: 1024-4096

Relaxation Delay: 2.0 s

Spectral Width: -10 to 200 ppm

Referencing: Chemical shifts are referenced to the residual solvent peak of DMSO-d₆ (δ 2.50

for ¹H and δ 39.52 for ¹³C).

IR Spectroscopy
Sample Preparation (KBr Pellet Method):

Thoroughly grind 1-2 mg of dry Isogentisin powder with approximately 100-200 mg of dry,

spectroscopic grade potassium bromide (KBr) in an agate mortar.

Transfer the fine powder into a pellet-forming die.

Apply pressure (typically 8-10 tons) using a hydraulic press to form a thin, transparent pellet.

Instrument Parameters:

Spectrometer: Fourier Transform Infrared (FTIR) Spectrometer

Mode: Transmission

Spectral Range: 4000-400 cm⁻¹

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1672239/docs?utm_src=pdf-body#spectroscopic-profile-of-isogentisin-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resolution: 4 cm⁻¹

Number of Scans: 16-32

Background: A spectrum of a pure KBr pellet is recorded as the background and subtracted

from the sample spectrum.

UV-Vis Spectroscopy
Sample Preparation:

Prepare a stock solution of Isogentisin in methanol at a concentration of approximately 1

mg/mL.

Dilute the stock solution with methanol to a concentration that results in an absorbance

reading within the linear range of the spectrophotometer (typically 0.2 - 0.8 AU),

approximately 10-20 µg/mL.

Instrument Parameters:

Spectrophotometer: UV-Vis Spectrophotometer

Solvent (Blank): Methanol

Wavelength Range: 200-600 nm

Scan Speed: Medium

Data Interval: 1 nm

Mandatory Visualizations
The following diagrams illustrate the workflow for spectroscopic analysis and the logical

relationship of the techniques in compound characterization.
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[https://www.benchchem.com/product/b1672239/docs#spectroscopic-profile-of-isogentisin-a-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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